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Abstract
JNJ-42153605, also known as mavoglurant, is a potent and selective positive allosteric

modulator (PAM) of the metabotropic glutamate receptor 2 (mGlu2). Preclinical investigations

have demonstrated its potential therapeutic utility in a range of central nervous system

disorders. This technical guide provides a comprehensive overview of the preclinical data for

JNJ-42153605, with a focus on its pharmacological properties, in vivo efficacy, and

pharmacokinetic profile. All quantitative data are summarized in structured tables for clarity, and

key experimental methodologies are detailed. Visual diagrams of signaling pathways and

experimental workflows are provided to facilitate a deeper understanding of its mechanism of

action and preclinical evaluation.

Introduction
JNJ-42153605 is a novel small molecule that acts as a positive allosteric modulator of the

mGlu2 receptor.[1][2][3][4] The mGlu2 receptor, a G-protein coupled receptor, is a key regulator

of glutamatergic transmission in the brain. Its activation typically leads to a reduction in

glutamate release, suggesting that enhancing mGlu2 receptor function could be a valuable
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therapeutic strategy for conditions characterized by excessive glutamate signaling. JNJ-
42153605 does not activate the mGlu2 receptor on its own but enhances the receptor's

response to the endogenous ligand, glutamate. This mechanism offers a more nuanced

modulation of synaptic transmission compared to direct agonists. Preclinical studies have

explored its potential in models of psychosis and epilepsy.[2][5][6][7]

In Vitro Pharmacology
The in vitro activity of JNJ-42153605 has been characterized through various binding and

functional assays.

Quantitative In Vitro Data
Parameter Value Species Cell Line Assay Type Reference

EC50 17 nM Human CHO
[35S]GTPγS

binding assay
[3][4]

Selectivity

No agonist or

antagonist

activity at

other mGlu

receptor

subtypes up

to 30 µM

- - - [3][8]

Permeability High - - - [3]

P-

glycoprotein

Efflux

No indication - - - [3]

Experimental Protocols
[35S]GTPγS Binding Assay for mGlu2 PAM Activity:

This assay measures the functional activity of G-protein coupled receptors.

Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing the human mGlu2

receptor were used.[3][4]
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Membrane Preparation: Cell membranes were prepared from the CHO cells.

Assay Conditions: Membranes were incubated with a fixed concentration of glutamate (to

mimic endogenous ligand presence), [35S]GTPγS (a non-hydrolyzable GTP analog that

binds to activated G-proteins), and varying concentrations of JNJ-42153605.

Detection: The amount of [35S]GTPγS bound to the G-proteins was quantified using liquid

scintillation counting.

Data Analysis: The concentration of JNJ-42153605 that produces 50% of the maximal

potentiation of the glutamate response (EC50) was calculated.

In Vivo Efficacy
JNJ-42153605 has demonstrated efficacy in several rodent models of central nervous system

disorders.

Quantitative In Vivo Data
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Animal
Model

Species Effect Dose/ED50
Route of
Administrat
ion

Reference

PCP-Induced

Hyperlocomot

ion

Mouse

Reversal of

hyperlocomot

ion

ED50 = 5.4

mg/kg

Subcutaneou

s (sc)
[1][2][3][4]

Rat Sleep-

Wake EEG
Rat

Inhibition of

REM sleep
3 mg/kg Oral (po) [1][2][3][4][8]

6 Hz Seizure

Model (32

mA)

Mouse
Anticonvulsa

nt effect

ED50 = 3.8

mg/kg
- [6]

6 Hz Seizure

Model (44

mA)

Mouse
Anticonvulsa

nt effect

ED50 = 5.9

mg/kg
- [6]

Conditioned

Avoidance

Behavior

Rat Inhibition - - [5]

Memantine-

Induced Brain

Activation

Mouse Reversal - - [5][7]

Experimental Protocols
PCP-Induced Hyperlocomotion in Mice:

This model is often used to screen for antipsychotic-like activity.

Animals: Male mice were used.

Procedure: Animals were administered phencyclidine (PCP), a psychostimulant that induces

hyperlocomotion. JNJ-42153605 was administered subcutaneously at various doses prior to

the PCP challenge.

Data Collection: Locomotor activity was measured using automated activity monitors.
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Endpoint: The dose of JNJ-42153605 that reduced the PCP-induced hyperlocomotion by

50% (ED50) was determined.[2]

Rat Sleep-Wake EEG Paradigm:

This model assesses the effect of compounds on sleep architecture.

Animals: Rats were surgically implanted with electrodes for electroencephalogram (EEG)

and electromyogram (EMG) recording.

Procedure: After a recovery period, baseline sleep-wake patterns were recorded. JNJ-
42153605 was administered orally.

Data Collection: Continuous EEG and EMG recordings were analyzed to score different

sleep stages (e.g., wakefulness, non-REM sleep, REM sleep).

Endpoint: The effect of JNJ-42153605 on the duration and latency of each sleep stage was

quantified. A notable effect was the inhibition of REM sleep.[1][2][8]

Pharmacokinetics
The pharmacokinetic profile of JNJ-42153605 has been evaluated in rats and dogs.

Quantitative Pharmacokinetic Data
Species Tmax (h)

Clearance
(mL/min/kg)

Elimination
Half-life (h)

Reference

Rat 0.5 35 2.7 [3]

Dog - 29 0.8 - 1.1 [3]

Experimental Protocols
Pharmacokinetic Studies in Rats and Dogs:

Dosing: JNJ-42153605 was administered orally to rats and dogs.

Sample Collection: Blood samples were collected at various time points after administration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://pubmed.ncbi.nlm.nih.gov/23072213/
https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://pubs.acs.org/doi/abs/10.1021/jm3010724
https://pubmed.ncbi.nlm.nih.gov/23072213/
https://www.allgenbio.com/products/m11439
https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://www.medchemexpress.com/JNJ-42153605.html
https://www.medchemexpress.com/JNJ-42153605.html
https://www.benchchem.com/product/b15620964/docs?utm_src=pdf-body#preclinical-profile-of-jnj-42153605-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The concentration of JNJ-42153605 in plasma was determined using a validated

analytical method, likely liquid chromatography-mass spectrometry (LC-MS).

Parameter Calculation: Pharmacokinetic parameters such as time to maximum concentration

(Tmax), clearance, and elimination half-life were calculated from the plasma concentration-

time data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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